Cas no 1249263-37-3 ((1-Ethoxy-4-methylcyclohexyl)methanamine)

• Product Name: (1-Ethoxy-4-methylcyclohexyl)methanamine
• CAS No: 1249263-37-3
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5706349
• PubChem ID: 62108532
• Update Time: 2023-10-17

(1-Ethoxy-4-methylcyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1249263-37-3
• AKOS011388088
• (1-ethoxy-4-methylcyclohexyl)methanamine
• EN300-1143788
• Cyclohexanemethanamine, 1-ethoxy-4-methyl-
• (1-Ethoxy-4-methylcyclohexyl)methanamine

• Inchi： 1S/C10H21NO/c1-3-12-10(8-11)6-4-9(2)5-7-10/h9H,3-8,11H2,1-2H3
• InChI Key： NVCUGHTVZLCHKM-UHFFFAOYSA-N
• SMILES： O(CC)C1(CN)CCC(C)CC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.91±0.1 g/cm3(Predicted)
• Boiling Point: 229.6±13.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers